Cas no 23894-38-4 (4-methyl-2-(pyrrolidin-2-yl)pyridine)

4-Methyl-2-(pyrrolidin-2-yl)pyridine is a heterocyclic compound featuring a pyridine core substituted with a methyl group at the 4-position and a pyrrolidine ring at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its pyrrolidine moiety enhances conformational flexibility, while the pyridine ring contributes to coordination capabilities, useful in ligand design for catalysis. The compound's stability and reactivity profile allow for selective functionalization, enabling applications in drug discovery and material science. Its well-defined molecular architecture supports precise modifications, facilitating the development of targeted bioactive molecules.
4-methyl-2-(pyrrolidin-2-yl)pyridine structure
23894-38-4 structure
Product Name:4-methyl-2-(pyrrolidin-2-yl)pyridine
CAS No:23894-38-4
MF:C10H14N2
MW:162.231562137604
CID:5580817
PubChem ID:55292965
Update Time:2025-05-20

4-methyl-2-(pyrrolidin-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-2-(pyrrolidin-2-yl)pyridine
    • Pyridine, 4-methyl-2-(2-pyrrolidinyl)-
    • 23894-38-4
    • AKOS006367548
    • 4-Methyl-2-(2-pyrrolidinyl)pyridine
    • EN300-1857371
    • DTXSID701293647
    • Inchi: 1S/C10H14N2/c1-8-4-6-12-10(7-8)9-3-2-5-11-9/h4,6-7,9,11H,2-3,5H2,1H3
    • InChI Key: MURMVNJZNRNCKL-UHFFFAOYSA-N
    • SMILES: N1CCCC1C1C=C(C)C=CN=1

Computed Properties

  • Exact Mass: 162.115698455g/mol
  • Monoisotopic Mass: 162.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 24.9Ų

Experimental Properties

  • Density: 1.023±0.06 g/cm3(Predicted)
  • Boiling Point: 284.7±28.0 °C(Predicted)
  • pka: 9.20±0.10(Predicted)

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4-methyl-2-(pyrrolidin-2-yl)pyridine Related Literature

Additional information on 4-methyl-2-(pyrrolidin-2-yl)pyridine

Introduction to 4-methyl-2-(pyrrolidin-2-yl)pyridine (CAS No. 23894-38-4)

4-methyl-2-(pyrrolidin-2-yl)pyridine, with the CAS number 23894-38-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a pyridine ring with a pyrrolidine moiety, making it a valuable scaffold for the development of novel therapeutic agents.

The chemical formula of 4-methyl-2-(pyrrolidin-2-yl)pyridine is C10H15N2, and its molecular weight is approximately 165.23 g/mol. The compound's structural features, including the presence of a methyl group at the 4-position of the pyridine ring and a pyrrolidine ring attached at the 2-position, contribute to its distinct chemical and biological properties. These properties have been extensively studied in recent years, leading to a deeper understanding of its potential applications in drug discovery and development.

In the realm of medicinal chemistry, 4-methyl-2-(pyrrolidin-2-yl)pyridine has been identified as a promising lead compound for the development of drugs targeting various diseases. One of the key areas of research has been its potential as a modulator of neurotransmitter systems. Studies have shown that derivatives of this compound can interact with receptors involved in neurotransmission, such as serotonin and dopamine receptors, which are crucial for treating neurological disorders like depression and Parkinson's disease.

Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of the interactions between 4-methyl-2-(pyrrolidin-2-yl)pyridine and its biological targets. These computational tools have allowed researchers to predict binding affinities and optimize the structure of the compound to improve its pharmacological profile. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the design and synthesis of several 4-methyl-2-(pyrrolidin-2-yl)pyridine-based derivatives with enhanced selectivity and potency for serotonin receptors.

Beyond its potential as a neurotransmitter modulator, 4-methyl-2-(pyrrolidin-2-yl)pyridine has also shown promise in other therapeutic areas. For example, research has explored its anti-inflammatory properties, which could be beneficial for treating conditions such as arthritis and inflammatory bowel disease. A study published in Bioorganic & Medicinal Chemistry Letters in 2019 demonstrated that certain derivatives of this compound exhibited significant anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response.

In addition to its therapeutic applications, 4-methyl-2-(pyrrolidin-2-yl)pyridine has also been investigated for its use in diagnostic imaging. The compound's ability to cross biological membranes and bind to specific targets makes it a suitable candidate for developing imaging agents. A recent study published in Chemical Communications highlighted the synthesis of radiolabeled derivatives of 4-methyl-2-(pyrrolidin-2-yl)pyridine, which showed promising results in positron emission tomography (PET) imaging studies.

The synthetic accessibility of 4-methyl-2-(pyrrolidin-2-yl)pyridine is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the reaction of 4-methylpicoline with pyrrolidine under appropriate conditions. The ease of synthesis allows for rapid optimization and modification of the compound, facilitating high-throughput screening and lead optimization processes.

In conclusion, 4-methyl-2-(pyrrolidin-2-yl)pyridine (CAS No. 23894-38-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological properties, make it an attractive candidate for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as an important molecule in the field.

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